Cas no 851863-86-0 (2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851863-86-0
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 6070479
• PubChem ID: 4186261
• Update Time: 2025-06-11

2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole
• 851863-86-0
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3,4-diethoxyphenyl)methanone
• F0630-0212
• AKOS024588490
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3,4-diethoxyphenyl)methanone

• Inchi： 1S/C21H24N2O3S/c1-3-25-18-11-10-17(14-19(18)26-4-2)20(24)23-13-12-22-21(23)27-15-16-8-6-5-7-9-16/h5-11,14H,3-4,12-13,15H2,1-2H3
• InChI Key： GVKUKGDQJIQJMF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NCCN1C(C1C=CC(=C(C=1)OCC)OCC)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851863-86-0 and Product Name: 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole

The compound with the CAS number 851863-86-0 and the product name 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzylsulfanyl group and a 3,4-diethoxybenzoyl moiety, contribute to its unique chemical properties and biological relevance.

In recent years, imidazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The benzylsulfanyl group in this compound is known to enhance its solubility and bioavailability, making it more suitable for therapeutic applications. Additionally, the 3,4-diethoxybenzoyl substituent imparts specific electronic and steric properties that influence the compound's interactions with biological targets.

One of the most intriguing aspects of this compound is its potential in drug discovery. The imidazole core is a privileged scaffold in medicinal chemistry due to its ability to mimic natural products and interact with various biological receptors. The structural modifications introduced in 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole are designed to optimize its binding affinity and selectivity. This has led to several promising studies exploring its efficacy in preclinical models.

Recent research has highlighted the compound's potential as an inhibitor of specific enzymes involved in cancer progression. Studies have demonstrated that imidazole derivatives can disrupt key signaling pathways by binding to target enzymes with high specificity. The benzylsulfanyl group plays a crucial role in modulating the compound's interactions with these enzymes, enhancing its inhibitory activity. Furthermore, the 3,4-diethoxybenzoyl moiety contributes to the compound's stability and metabolic profile, making it a viable candidate for further development.

The synthesis of 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzylsulfanyl group necessitates careful handling to ensure regioselectivity and high yield. Similarly, the attachment of the 3,4-diethoxybenzoyl group requires optimization to minimize side reactions. Advances in synthetic methodologies have enabled more efficient production of this compound, facilitating further research and development.

In addition to its pharmacological potential, this compound has shown promise in material science applications. The unique structural features of imidazole derivatives make them suitable for designing novel materials with enhanced properties. For instance, researchers have explored the use of imidazole-based compounds in developing organic semiconductors and catalysts. The presence of functional groups like benzylsulfanyl and 3,4-diethoxybenzoyl can influence the electronic properties of these materials, making them more suitable for specific applications.

The growing interest in imidazole derivatives has led to several collaborative research projects between academic institutions and pharmaceutical companies. These collaborations aim to accelerate the discovery and development of new drugs based on imidazole scaffolds. The compound 2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole is a testament to the ongoing efforts in this field and represents a significant step forward in drug discovery.

Future studies are expected to further elucidate the mechanisms of action of this compound and explore its potential in treating various diseases. The combination of computational modeling and experimental validation will be crucial in understanding how structural modifications affect biological activity. Additionally, preclinical trials will be essential to assess the safety and efficacy of this compound before it can be considered for clinical use.

In conclusion,2-(benzylsulfanyl)-1-(3,4-diethoxybenzoyl)-4,5-dihydro-1H-imidazole is a promising compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it an attractive candidate for further research and development. As advancements continue in synthetic chemistry and drug discovery methodologies,851863-86-0 will undoubtedly play a crucial role in shaping the future of medicine.